methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate

• IUPAC Name: methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate
• InChI: InChI=1S/C17H17NO4/c1-11-8-9-15(22-11)16(19)18-10-4-6-12-13(17(20)21-2)5-3-7-14(12)18/h3,5,7-9H,4,6,10H2,1-2H3
• InChI Key: YWUTVWUNAXHIFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N2CCCC3=C(C=CC=C32)C(=O)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate, also known as MQC, is a synthetic compound that has been recently developed and is being studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate is still being studied, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate has various biochemical and physiological effects, including the ability to reduce inflammation, inhibit the growth of cancer cells, and protect against oxidative stress. It has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate in lab experiments is its low toxicity profile, which allows for higher doses to be used without causing harm to cells or animals. However, one limitation is that its mechanism of action is still not fully understood, making it difficult to determine its specific effects on different cellular processes.

Future Directions

There are many potential future directions for research on methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate, including further studies on its mechanism of action, its effects on different types of cancer cells, and its potential use in combination with other drugs. Additionally, researchers may investigate the use of methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular disease.
In conclusion, methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate is a synthetic compound that has shown promise in various scientific research applications. Its low toxicity profile and potential therapeutic benefits make it a promising candidate for further research in the fields of medicinal chemistry and drug discovery.

Synthesis Methods

Methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate is synthesized through a multistep process involving the reaction of various chemical compounds. The first step involves the reaction of 5-methylfuran-2-carboxylic acid with thionyl chloride to form 5-methylfuran-2-carbonyl chloride. The second step involves the reaction of this compound with 3,4-dihydroquinoline in the presence of triethylamine to form methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate.

Scientific Research Applications

Methyl 1-(5-methylfuran-2-carbonyl)-3,4-dihydro-2H-quinoline-5-carboxylate has been found to have potential use in various scientific research applications, including in the fields of medicinal chemistry and drug discovery. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs.